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Compound of Interest

Compound Name: NB-360

Cat. No.: B8759615

Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of NB-360, a potent and brain-penetrant BACE1/2 inhibitor. The

following guidelines are intended for researchers, scientists, and drug development

professionals to ensure the safe and effective use of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
Strict adherence to the prescribed personal protective equipment is mandatory to prevent

exposure and ensure personal safety when handling NB-360.
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PPE Category Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles or

a full-face shield.

Protects against splashes,

dust, and vapors that can

cause serious eye damage.

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, which

may lead to irritation or

absorption of the compound.

Body Protection

Fire/flame resistant and

impervious lab coat or

coveralls.

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection

Particulate filter respirator (use

in case of dust formation or

inadequate ventilation).

Protects against inhalation of

fine particles, which can cause

respiratory irritation.

Operational Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of NB-360 and

the safety of the laboratory environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Avoid the formation of dust and aerosols during handling and weighing.

Employ non-sparking tools to prevent ignition in environments where flammable solvents

may be present.

Ground equipment to prevent fire caused by electrostatic discharge.

Avoid all direct contact with the skin, eyes, and clothing.

Storage:
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Store containers tightly closed in a dry, cool, and well-ventilated place.

Keep the compound away from foodstuffs and other incompatible materials.

For short-term storage (days to weeks), maintain at 0 - 4°C in a dry, dark environment.

For long-term storage (months to years), store at -20°C.

Emergency Procedures
In the event of an accidental release or exposure, follow these procedures immediately.

Spill Response:

Evacuate personnel from the immediate spill area.

Ensure adequate ventilation.

Wear the appropriate PPE, including respiratory protection.

Prevent further leakage if it is safe to do so.

Sweep the spilled substance into a covered plastic container for disposal. If appropriate,

moisten the material first to prevent dusting.

Carefully collect the remainder of the material.

Store and dispose of the collected material according to local regulations.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration and seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Consult a physician.

Eye Contact
Rinse the eyes with pure water for at least 15

minutes. Seek immediate medical attention.

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.

Disposal Plan
Proper disposal of NB-360 and its containers is crucial to prevent environmental contamination.

Product Disposal: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing. Do not allow the chemical to

enter drains or sewer systems.

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, puncture the packaging to render it unusable for

other purposes and dispose of it in a sanitary landfill. Combustible packaging materials may

be disposed of via controlled incineration.

Experimental Workflow for Safe Handling of NB-360
The following diagram outlines the logical workflow for the safe handling of NB-360, from initial

preparation to final disposal, emphasizing key safety checkpoints.
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Caption: Workflow for the safe handling of NB-360.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
NB-360]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8759615/docs#essential-safety-and-operational-
guide-for-handling-nb-360]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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